Cas no 1696971-80-8 (7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-3-carboxamide)

• Product Name: 7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-3-carboxamide
• CAS No: 1696971-80-8
• MF: C₈H₉F₃N₄O
• MW: 234.178471326828
• CID: 5803576
• PubChem ID: 136115019
• Update Time: 2025-07-18

7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-3-carboxamide
• RKCGLJCACKFKMN-UHFFFAOYSA-N
• 7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxamide
• EN300-1118463
• 1696971-80-8
• 7-(Trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carboxamide

• Inchi： 1S/C8H9F3N4O/c9-8(10,11)5-1-2-13-7-4(6(12)16)3-14-15(5)7/h3,5,13H,1-2H2,(H2,12,16)
• InChI Key： RKCGLJCACKFKMN-UHFFFAOYSA-N
• SMILES： FC(C1CCNC2=C(C(N)=O)C=NN12)(F)F

Computed Properties

• Exact Mass: 234.07284541g/mol
• Monoisotopic Mass: 234.07284541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 72.9Ų

Additional information on 7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-3-carboxamide

Introduction to 7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxamide (CAS No. 1696971-80-8)

7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxamide, with the CAS number 1696971-80-8, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.

The chemical structure of 7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxamide is characterized by a pyrazolopyrimidine core with a trifluoromethyl group at the 7-position and an amide functionality at the 3-position. The presence of the trifluoromethyl group imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic profile. The amide group further enhances the compound's solubility and bioavailability.

Recent studies have highlighted the potential of 7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxamide in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves inhibition of viral replication through interference with key viral enzymes.

In addition to its antiviral properties, 7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxamide has shown promising anticancer activity. Research conducted by a team at the National Cancer Institute revealed that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The compound's ability to modulate key signaling pathways involved in cancer progression makes it a potential candidate for further development as an anticancer agent.

The anti-inflammatory properties of 7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxamide have also been investigated. A study published in the Journal of Inflammation Research found that this compound effectively reduces inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxamide could be useful in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxamide has been studied extensively to ensure its suitability for clinical applications. Preclinical studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic parameters. It is rapidly absorbed from the gastrointestinal tract and has a long half-life in plasma, which allows for once-daily dosing regimens.

The safety profile of 7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxamide has been evaluated in animal models. Toxicology studies have demonstrated that this compound is well-tolerated at therapeutic doses with no significant adverse effects on major organs such as the liver and kidneys. These findings support its potential for further clinical development.

In conclusion, 7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxamide (CAS No. 1696971-80-8) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of antiviral therapy, oncology, and inflammation. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical utility.